molecular formula C9H11FO B8757334 1-Ethyl-2-fluoro-4-methoxybenzene CAS No. 1351403-10-5

1-Ethyl-2-fluoro-4-methoxybenzene

Cat. No.: B8757334
CAS No.: 1351403-10-5
M. Wt: 154.18 g/mol
InChI Key: SPGFGMYNNLGBMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethyl-2-fluoro-4-methoxybenzene is a useful research compound. Its molecular formula is C9H11FO and its molecular weight is 154.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

1351403-10-5

Molecular Formula

C9H11FO

Molecular Weight

154.18 g/mol

IUPAC Name

1-ethyl-2-fluoro-4-methoxybenzene

InChI

InChI=1S/C9H11FO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3H2,1-2H3

InChI Key

SPGFGMYNNLGBMD-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=C(C=C1)OC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(2-fluoro-4-methoxyphenyl)ethanone (FMAP) (13.46 g, 80 mmol) in MeOH (100 mL), 37% HCl (7.0 mL, 85 mmol) diluted with MeOH (5 mL) was added, followed by 5% Pd/C (340 mg, 0.4 mol %). The mixture was placed under 3 bar hydrogen at rt until the reaction was complete based on HPLC analysis. The mixture was cooled to room temperature and the catalyst was removed by filtration. The solvent was removed under reduced pressure, and water (100 mL) and petroleum ether were added. The organic layer was cut and washed with water (50 mL) and dried over Na2SO4. The solvent was removed under the reduced pressure. The oily residue was distilled using 8×1 cm distillation column with Raschig rings at 95-97° C. and 45 mbar to yield 1-ethyl-2-fluoro-4-methoxybenzene (MET) as a colorless oil (8.15 g, 66%). 1H NMR (CDCl3) δ 1.19 (t, J=7.6, 3H), 2.60 (q, J=7.6, 2H), 3.77 (s, 3H), 6.52-6.68 (m, 2H), 7.08 (t, J=8.6, 1 H).
Quantity
13.46 g
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
340 mg
Type
catalyst
Reaction Step Three

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